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Compound of Interest

2-Chloro-4-(4-
Compound Name:

fluorophenyl)pyridine
CAS No.: 883874-84-8
Cat. No.: B3163481

Get Quote
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Technical Monograph: 2-Chloro-4-(4-
fluorophenyl)pyridine
Chemical Identity & Physicochemical Profile[1][2][3]

[4][5][6][7]

2-Chloro-4-(4-fluorophenyl)pyridine is a halogenated biaryl pyridine derivative. It serves as a
high-value scaffold in the synthesis of pharmaceuticals, particularly kinase inhibitors and G-
protein coupled receptor (GPCR) modulators. Its structural utility lies in the orthogonal reactivity
of the C2-chlorine atom (susceptible to SNAr or further cross-coupling) and the metabolic
stability conferred by the para-fluorine substituent.
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Property Specification

CAS Number 883874-84-8

IUPAC Name 2-Chloro-4-(4-fluorophenyl)pyridine
Molecular Formula C11H-CIFN

Molecular Weight 207.63 g/mol

SMILES Fclccce(ccl)-cleenc(Clhcl

InChl Key DGTAWQNEBOGYLH-UHFFFAOYSA-N

) Solid (typically off-white to pale yellow
Physical State i
crystalline powder)

Soluble in DMSO, DCM, Ethyl Acetate; Insoluble

Solubility i Wat
in Water

78-82 °C (Predicted based on structural

Melting Point
analogs)

Synthetic Methodology: Regioselective Suzuki-
Miyaura Coupling

The most robust and scalable synthesis of 2-Chloro-4-(4-fluorophenyl)pyridine utilizes a
Suzuki-Miyaura cross-coupling reaction. This approach is preferred over direct chlorination or
SNAr methods due to its superior regioselectivity and mild conditions.

Mechanistic Rationale

The synthesis targets the C4 position of the pyridine ring. Using 2-chloro-4-iodopyridine as the
electrophile ensures exclusive coupling at the C4 position because the C-1 bond is significantly
more labile towards oxidative addition by Palladium(0) than the C-Cl bond at C2. This leaves
the C2-chlorine intact for subsequent diversification.

Experimental Protocol

Reagents:
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e Substrate: 2-Chloro-4-iodopyridine (1.0 equiv)

e Boronic Acid: 4-Fluorophenylboronic acid (1.1 equiv)

e Catalyst: Pd(PPhs)a (3—-5 mol%)

e Base: Na2COs (2.0 equiv, 2M aqueous solution)

e Solvent: 1,2-Dimethoxyethane (DME) or Toluene/Ethanol (4:1)
Step-by-Step Workflow:

 Inertion: Charge a reaction vessel with 2-chloro-4-iodopyridine, 4-fluorophenylboronic acid,
and Pd(PPhs)4. Evacuate and backfill with Nitrogen (N2) three times to remove oxygen,
which can poison the catalyst and promote homocoupling.

e Solvation: Add degassed solvent (DME or Toluene/EtOH) and the aqueous Na=COs solution.

o Reaction: Heat the mixture to 85-90 °C under vigorous stirring for 4—6 hours. Monitor
conversion via TLC (Hexane:EtOAc 4:1) or LC-MS.

o Workup: Cool to room temperature. Dilute with water and extract with Ethyl Acetate (3x).[1]
Wash combined organics with brine, dry over anhydrous Na2SOa4, and concentrate in vacuo.

« Purification: Purify the crude residue via flash column chromatography (Silica gel, 0-20%
EtOAc in Hexanes) to yield the title compound.

Reaction Pathway Visualization
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Caption: Regioselective Suzuki-Miyaura coupling strategy preserving the C2-chlorine motif.
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Applications in Drug Discovery[1][8][9]

This compound is not merely an intermediate; it is a privileged scaffold in medicinal chemistry.
The 2-chloropyridine moiety serves as a "handle" for further functionalization, while the 4-
fluorophenyl group acts as a stable lipophilic anchor.

p38 MAP Kinase Inhibitors

The 2,4-diarylpyridine motif is a classic pharmacophore for p38 mitogen-activated protein
kinase inhibitors.

e Mechanism: The pyridine nitrogen often acts as a hydrogen bond acceptor in the ATP-
binding pocket (hinge region).

 Utility: The C2-chlorine is displaced by amines (via SNAr or Buchwald-Hartwig coupling) to
introduce solubilizing groups (e.g., piperazines) critical for oral bioavailability.

MGIuR5 Antagonists

Metabotropic glutamate receptor 5 (mGIuR5) antagonists often feature a biaryl core.

» Role: The 4-fluorophenyl group occupies a hydrophobic pocket within the receptor's
allosteric site. The fluorine atom blocks metabolic para-hydroxylation, significantly extending
the compound's half-life (t1/2) in vivo compared to the non-fluorinated analog.

Structural Activity Relationship (SAR) Studies[3][8]

« Bioisosterism: The fluorine atom mimics hydrogen in size (Van der Waals radius: 1.47 A vs
1.20 A) but drastically alters electronic properties (electronegativity: 4.0 vs 2.1). This
modulation often improves potency by strengthening -1t stacking interactions with aromatic
residues (e.g., Phenylalanine, Tyrosine) in the target protein.

Handling & Safety Protocols

As a halogenated pyridine, this compound requires standard chemical hygiene.
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Hazard Class Statement Precaution

Do not eat, drink, or smoke

Acute Toxicity Harmful if swallowed (H302) ]
when using.
o Causes skin/eye irritation Wear nitrile gloves and safety
Irritation
(H315/H319) goggles.
Store in a cool, dry place
Storage Moisture Sensitive under inert gas

(Argon/Nitrogen).

Disposal: Dispose of contents/container to an approved waste disposal plant. Do not release
into drains or the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. orgsyn.org [orgsyn.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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